3211-76-5

Selenomethionine

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• CAS RN:
• 3211-76-5

• Formula:
• C5H11NO2Se

• InChI:
• InChI=1S/C5H11NO2Se/c1-9-3-2-4(6)5(7)8/h4H,2-3,6H2,1H3,(H,7,8)/t4-/m0/s1

• InChIKey:
• RJFAYQIBOAGBLC-BYPYZUCNSA-N

• Antioxidant agent. Glutathione peroxidase inducer. Induces apoptosis. Shows antiproliferative effects (IC50 = 45-130 μM). Mitigates the effects of oxidative stress in vivo. Orally active.
  L-Selenomethionine (SeMet), a naturally occurring amino acid, is the predominant form of selenium found in Brazil nuts, grains, soy beans, and legumes. It promotes cell cycle progression and is known to elevate the expression of the antioxidant enzymes thioredoxin reductase, glutathione reductase, and glutathione peroxidase. At 5 µM, SeMet has been shown to selectively induce apoptosis in LNCaP prostate cancer cells without affecting non-cancerous cells.
  L-Selenomethionine is the amino acid methionine with selenium substituting for the sulphur moiety. Methionine is an essential amino acid in humans, whereas selenium is a free-radical scavenging anti-oxidant, essential for the protect...

2-Mercapto-4,6-dimethylnicotinamide

• CAS RN:
• 3211-76-5; 79927-21-2

• Formula:
• C8H10N2OS

• InChI:
• InChI=1S/C8H10N2OS/c1-4-3-5(2)10-8(12)6(4)7(9)11/h3H,1-2H3,(H2,9,11)(H,10,12)

• InChIKey:
• PNUHWHVTEYTPSN-UHFFFAOYSA-N

• 2-Mercapto-4,6-dimethylnicotinamide is a useful research compound. Its molecular formula is C8H10N2OS and its molecular weight is 182.24. The purity is usually 95%.